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Cat. No.: B087207 Get Quote

The safe management and disposal of dichloroacetate (DCA) and its salt forms are critical for

ensuring laboratory safety, protecting environmental health, and maintaining regulatory

compliance.[1] As a substance classified as hazardous, causing skin and eye irritation, and

suspected of causing cancer, all handling and disposal must be conducted with the utmost care

and in accordance with established protocols.[2][3] This guide provides essential procedural

information for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is paramount to establish a safe working

environment.

A. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All work with dichloroacetate should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[4] Eyewash stations and safety showers must be

readily accessible.[4][5]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This

includes:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European

Standard EN166.[5][6]
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Skin Protection: Wear chemically resistant protective gloves (tested according to EN 374)

and appropriate protective clothing to prevent skin exposure.[5][7]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhaling dust or

aerosols, follow OSHA respirator regulations (29 CFR 1910.134) or European Standard

EN 149.[5]

B. Spill Management

Immediate and correct response to a spill is the first step in proper disposal.

Evacuate and Alert: Evacuate personnel from the immediate spill area and alert others to the

hazard.[2][8]

Control and Contain: Prevent the spillage from entering drains, sewers, or water courses.[2]

[7]

Cleanup Procedure:

For Dry Spills (e.g., Sodium Dichloroacetate): Use dry clean-up procedures to avoid

generating dust.[2] Vacuum or sweep up the material and place it into a suitable, labeled

container for waste disposal.[5]

For Liquid Spills (e.g., Dichloroacetic Acid): Absorb the liquid with an inert material such as

vermiculite, dry sand, or earth.[8] Collect the absorbed material and place it in a sealed,

appropriate container for disposal.[8]

Decontamination: After the material is collected, wash the spill area down with large amounts

of water, preventing runoff from entering drains.[2]

II. Step-by-Step Disposal Procedure
The disposal of dichloroacetate waste must adhere strictly to federal, state, and local

regulations.[2][9] It is classified as a hazardous waste, and improper disposal is prohibited.[1]

[8]

Waste Characterization: Chemical waste generators must first determine if the discarded

chemical is classified as a hazardous waste according to EPA guidelines (40 CFR Parts
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261.3) or other regional regulations.[5][9]

Container Management:

Use containers that are chemically compatible with dichloroacetate.[1] Polyethylene or

polypropylene containers are often suitable.[2]

Ensure the container is in good condition, free from leaks, and kept tightly closed when not

in use.[1][2][5]

The container must be clearly labeled with the words "Hazardous Waste" or "Dangerous

Waste" and describe the contents and associated hazards (e.g., Corrosive, Toxic).[10]

Segregation and Storage:

Store dichloroacetate waste away from incompatible materials, particularly oxidizing

agents.[2][7]

Keep waste containers in a cool, dry, and well-ventilated area, such as a designated

satellite accumulation area.[2][10]

Do not store with foodstuff containers.[2]

Final Disposal:

Never discharge dichloroacetate waste into sewers or waterways.[2][6]

Disposal must be conducted through a licensed and approved waste disposal company or

plant.[9][11]

Puncture empty containers to prevent re-use before disposal.[2]

Consult your institution's Environmental Health and Safety (EHS) department or your

regional Environmental Protection Agency (EPA) office for specific guidance and to

arrange for pickup by a certified hazardous waste handler.[8]

III. Regulatory and Hazard Summary
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The following table summarizes key hazard classifications and disposal-related codes for

dichloroacetic acid. This information is critical for proper labeling and documentation.

Parameter Classification/Information Source(s)

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage. H315:

Causes skin irritation. H319:

Causes serious eye irritation.

H335: May cause respiratory

irritation. H351: Suspected of

causing cancer. H400: Very

toxic to aquatic life.

[3][7]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P273: Avoid release to the

environment. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P310:

Immediately call a POISON

CENTER/doctor. P501:

Dispose of contents/container

to an approved waste disposal

plant.

[3][7][9]

US DOT Classification Corrosive substance. [8]

RCRA Waste Codes

Waste generators must consult

US EPA guidelines (40 CFR

Parts 261.3) and state/local

regulations to determine the

appropriate waste codes.

[5][9]
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IV. Dichloroacetate Waste Management Workflow
The following diagram illustrates the decision-making process for the proper management and

disposal of dichloroacetate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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